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Compound of Interest

Compound Name: Chitin synthase inhibitor 13

Cat. No.: B15136926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chitin Synthase Inhibitor 13 (CSI-13), a novel non-competitive inhibitor of chitin synthase,

has emerged as a promising broad-spectrum antifungal agent. This technical guide provides a

comprehensive analysis of its antifungal spectrum, mechanism of action, and the experimental

protocols utilized for its evaluation. The data presented is derived from the study by Du et al.,

who identified CSI-13 as compound 12g in their research on novel spiro-quinazolinone

derivatives.

Quantitative Antifungal Spectrum of CSI-13
The in vitro antifungal activity of Chitin Synthase Inhibitor 13 (CSI-13) has been quantified

through the determination of Minimum Inhibitory Concentration (MIC) values against a panel of

clinically relevant fungal pathogens. The results, summarized below, demonstrate its potent

and broad-spectrum efficacy, including activity against drug-resistant strains.

Table 1: Minimum Inhibitory Concentration (MIC) of CSI-13 Against Various Fungal Strains
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Fungal Strain CSI-13 (µg/mL) Polyoxin B (µg/mL)
Fluconazole
(µg/mL)

Candida albicans

(ATCC 90028)
4 8 4

Aspergillus fumigatus

(ATCC 204305)
8 16 8

Cryptococcus

neoformans (ATCC

90113)

4 8 4

Aspergillus flavus

(ATCC 90906)
8 16 8

Table 2: Antifungal Activity of CSI-13 Against Drug-Resistant Fungal Strains

Fungal Strain CSI-13 (µg/mL) Polyoxin B (µg/mL)
Fluconazole
(µg/mL)

Fluconazole-resistant

C. albicans
8 >256 >256

Micafungin-resistant

C. albicans
4 8 4

Mechanism of Action: Targeting Fungal Cell Wall
Integrity
CSI-13 exerts its antifungal effect by non-competitively inhibiting chitin synthase, a crucial

enzyme responsible for the synthesis of chitin, an essential component of the fungal cell wall.

This inhibition disrupts the integrity of the cell wall, leading to osmotic instability and ultimately,

fungal cell death.

The following diagram illustrates the proposed signaling pathway affected by CSI-13. By

inhibiting chitin synthase, CSI-13 disrupts the cell wall integrity pathway, a critical signaling

cascade for fungal survival and response to cell wall stress.
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Proposed Signaling Pathway Disruption by CSI-13
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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